Cas no 2229271-98-9 (3-(4-bromofuran-2-yl)propanenitrile)

3-(4-Bromofuran-2-yl)propanenitrile is a brominated furan derivative with a nitrile functional group, offering versatility as an intermediate in organic synthesis. Its structure combines a reactive bromine substituent with a furan ring and a propanenitrile moiety, making it valuable for cross-coupling reactions, such as Suzuki or Sonogashira couplings, as well as nucleophilic substitutions. The nitrile group further enables transformations into carboxylic acids, amides, or amines. This compound is particularly useful in pharmaceutical and agrochemical research for constructing heterocyclic frameworks. Its stability and well-defined reactivity profile make it a practical choice for synthetic applications requiring precise functionalization.

3-(4-bromofuran-2-yl)propanenitrile structure

2229271-98-9 structure

Product Name:3-(4-bromofuran-2-yl)propanenitrile

CAS No:2229271-98-9

MF:C₇H₆BrNO

MW:200.03264093399

CID:6038696

PubChem ID:165704693

Update Time:2025-06-07

3-(4-bromofuran-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(4-bromofuran-2-yl)propanenitrile
- 2229271-98-9
- EN300-1917084
- Inchi： 1S/C7H6BrNO/c8-6-4-7(10-5-6)2-1-3-9/h4-5H,1-2H2
- InChI Key： AMRPCUNUIKSOPD-UHFFFAOYSA-N
- SMILES： BrC1=COC(=C1)CCC#N

Computed Properties

Exact Mass: 198.96328g/mol
Monoisotopic Mass: 198.96328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 36.9Å²

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Enamine	EN300-1917084-1g	3-(4-bromofuran-2-yl)propanenitrile	2229271-98-9	1g	$1086.0	2023-09-17
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Enamine	EN300-1917084-0.1g	3-(4-bromofuran-2-yl)propanenitrile	2229271-98-9	0.1g	$956.0	2023-09-17
Enamine	EN300-1917084-0.25g	3-(4-bromofuran-2-yl)propanenitrile	2229271-98-9	0.25g	$999.0	2023-09-17
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Enamine	EN300-1917084-2.5g	3-(4-bromofuran-2-yl)propanenitrile	2229271-98-9	2.5g	$2127.0	2023-09-17
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